Cas no 1439-72-1 (6-Benzothiazoleethanol,2-methyl-)

• Product Name: 6-Benzothiazoleethanol,2-methyl-
• CAS No: 1439-72-1
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 117675
• PubChem ID: 3241939
• Update Time: 2025-04-18

6-Benzothiazoleethanol,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazoleethanol,2-methyl-
• 2-(2-Methyl-1,3-benzothiazol-6-yl)ethanol
• 6-Benzothiazoleethanol,2-methyl-(7CI,8CI)
• 2-(2-methyl-benzothiazol-6-yl)-ethanol
• 2H-Pyran-2-one, 6-(2-phenylethenyl)-
• 2H-Pyran-2-one, 6-[(1E)-2-phenylethenyl]-
• 6-< 2-Hydroxy-ethyl> -2-methyl-benzthiazol
• 6-< Styryl-(2)> -pyron-(2)
• 6-styryl-pyran-2-one
• AC1O7LXO
• BCB02_000179
• CTK0C3679
• CTK1B9458
• CCG-103199
• 2-(2-METHYL-1,3-BENZOTHIAZOL-6-YL)ETHAN-1-OL
• 1439-72-1
• HMS1369G15
• EU-0000160
• SR-01000389595-1
• CHEMBL1728285
• MLS000084667
• SCHEMBL20613119
• SMR000019015
• SR-01000389595
• ChemDiv2_000147
• HMS2362B18
• AKOS021983212

• Inchi： 1S/C10H11NOS/c1-7-11-9-3-2-8(4-5-12)6-10(9)13-7/h2-3,6,12H,4-5H2,1H3
• InChI Key： LNMXUZSATGFHQK-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=CC=C(C=C12)CCO

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 33.12